Cas no 1355194-36-3 ((8-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid)

• Product Name: (8-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid
• CAS No: 1355194-36-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5895039
• PubChem ID: 83521641
• Update Time: 2025-06-23

(8-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (8-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid
• 1(2H)-Quinolineacetic acid, 8-methyl-2-oxo-
• 1355194-36-3
• SB70881
• 2-(8-Methyl-2-oxoquinolin-1(2H)-yl)acetic acid
• 2-(8-Methyl-2-oxoquinolin-1(2H)-yl)aceticacid

• Inchi： 1S/C12H11NO3/c1-8-3-2-4-9-5-6-10(14)13(12(8)9)7-11(15)16/h2-6H,7H2,1H3,(H,15,16)
• InChI Key： ACJKWPKYOGJDEJ-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C=CC=C2C)C=CC1=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 389.2±42.0 °C(Predicted)
• pka: 3.66±0.10(Predicted)

Additional information on (8-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid

Comprehensive Overview of (8-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid (CAS No. 1355194-36-3)

(8-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid (CAS No. 1355194-36-3) is a specialized organic compound belonging to the quinoline derivative family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The 8-methyl-2-oxo moiety and the acetic acid side chain contribute to its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug development, particularly in targeting specific enzymatic pathways.

In recent years, the demand for quinoline-based compounds has surged, driven by their versatility in medicinal chemistry. (8-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid is no exception, with studies highlighting its potential as a building block for anti-inflammatory and antimicrobial agents. Its CAS No. 1355194-36-3 is frequently searched in academic databases, reflecting its growing relevance. The compound’s molecular stability and solubility properties are also under investigation, as these factors are critical for bioavailability in therapeutic applications.

The synthesis of (8-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid involves multi-step organic reactions, often starting from 8-methylquinolin-2(1H)-one. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure. Given the rise of green chemistry trends, researchers are also exploring eco-friendly synthesis routes to minimize waste and improve yield. This aligns with the broader industry shift toward sustainable chemical production.

One of the most searched questions about this compound revolves around its biological activity. Preliminary studies suggest that (8-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid may interact with protein kinases, which are pivotal in cell signaling. This has sparked interest in its potential as a therapeutic agent for conditions like chronic inflammation and metabolic disorders. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From an industrial perspective, CAS No. 1355194-36-3 is often procured by pharmaceutical manufacturers and research institutions. Its storage conditions—typically cool and dry environments—are crucial to maintain stability. Additionally, the compound’s patent status and regulatory compliance are frequently queried, as these factors influence its commercial viability. With the increasing focus on personalized medicine, derivatives of this compound could play a role in tailored therapies.

In summary, (8-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid (CAS No. 1355194-36-3) represents a promising area of research in modern chemistry and pharmacology. Its structural features, combined with emerging applications, make it a compound worth watching. As scientific advancements continue, this quinoline derivative may unlock new possibilities in drug discovery and biochemical engineering.